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Compound of Interest

Compound Name: WAY-629450

Cat. No.: B15556046

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the inquiry for information regarding WAY-629450, including its
CAS number and molecular weight. Initial investigation reveals a degree of ambiguity
surrounding this designation, with data pointing towards two distinct chemical entities. This
document aims to clarify this discrepancy and provide a comprehensive overview of the
available scientific information.

WAY-629450: Physicochemical Properties

A compound designated as 3,3,9-Trimethyl-3,4-dihydroacridin-1(2H)-one corresponds to the
WAY-629450 identifier. The key physicochemical data for this molecule are summarized below.

Parameter Value Reference
CAS Number 851901-67-2 [1]
Molecular Formula C16H17NO [1]
Molecular Weight 239.31 g/mol [1]

Biological Activity and Potential Therapeutic Class

While in-depth biological data specifically for WAY-629450 is limited in the public domain, the
core chemical structure, a dihydroacridin-one, is of significant interest in medicinal chemistry.
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Research into structurally related compounds, specifically novel trifluoromethylated 9-amino-
3,4-dihydroacridin-1(2H)-one derivatives, has identified them as covalent poisons of human
topoisomerase lla.[2] Topoisomerase Il poisons are a class of anticancer agents that stabilize
the transient DNA-enzyme cleavage complex, leading to genomic fragmentation and cell death.

[2]

Given its structural similarity, it is plausible that WAY-629450 could exhibit similar biological
activity. However, without specific experimental validation, this remains a hypothesis.

A Case of Mistaken Identity? Unveiling WAY-600, the
MTOR Inhibitor

The query for WAY-629450 may stem from a potential typographical error, as a similarly named
compound, WAY-600, is a well-characterized and potent inhibitor of the mammalian target of
rapamycin (mTOR). The mTOR signaling pathway is a critical regulator of cell growth,
proliferation, and metabolism, making it a prime target in cancer therapy. Due to the extensive
research available on WAY-600 and its relevance to drug development, this guide will now
focus on this compound.

WAY-600: A Dual mMTORC1/mTORC2 Inhibitor

WAY-600 is a potent, ATP-competitive, and selective inhibitor of mTOR with an IC50 of 9 nM.[3]
Unlike first-generation mTOR inhibitors like rapamycin, which primarily target mTOR Complex 1
(mTORC1), WAY-600 is a second-generation inhibitor that targets both mTORC1 and
MTORC2.[4][5] This dual inhibition leads to a more comprehensive blockade of mMTOR
signaling.

Physicochemical and Biological Properties of WAY-600
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Parameter Value Reference
CAS Number 1062159-35-6 [4]
Molecular Weight 494.59 g/mol

IC50 (MTOR) 9 nM [3]

>100-fold for mTOR over
Selectivity PI3Ka; >500-fold for mTOR [3]
over PI3Ky

Mechanism of Action and Signaling Pathway

WAY-600 exerts its effects by blocking the kinase activity of both mTORC1 and mTORC2. This
leads to the inhibition of downstream signaling cascades that control protein synthesis, cell
cycle progression, and cell survival.

e Inhibition of MTORCL1: Prevents the phosphorylation of its key substrates, S6 kinase (S6K)
and 4E-binding protein 1 (4E-BP1), leading to a reduction in protein synthesis.

« Inhibition of MTORC2: Blocks the phosphorylation of Akt at serine 473, which is crucial for its
full activation.[3] Akt is a central kinase in cell survival and proliferation pathways.
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Caption: The mTOR signaling pathway and the inhibitory action of WAY-600.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
is a summary of a typical experimental protocol used to assess the inhibitory activity of
compounds like WAY-600.
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In Vitro mTOR Kinase Assay

This assay quantifies the ability of a compound to inhibit the kinase activity of mTOR in a cell-
free system.
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Start: Prepare Reagents

Dilute mTOR enzyme in kinase assay buffer

'

Add WAY-600 or DMSO (vehicle control) to wells

'

Initiate reaction by adding ATP and substrate (e.g., His6-S6K)

'

Incubate at room temperature

'

Stop reaction

'

Detect substrate phosphorylation (e.g., ELISA, Western Blot)

'

Analyze data to determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Identity of WAY-629450: A Technical
Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15556046#way-629450-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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